Dimethyl 4-[5-(2-fluorophenyl)furan-2-yl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• IUPAC Name: dimethyl 4-[5-(2-fluorophenyl)furan-2-yl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C21H20FNO5/c1-11-17(20(24)26-3)19(18(12(2)23-11)21(25)27-4)16-10-9-15(28-16)13-7-5-6-8-14(13)22/h5-10,19,23H,1-4H3
• InChI Key: SBVCWLHHWVBCQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC)C2=CC=C(O2)C3=CC=CC=C3F)C(=O)OC
• Molecular Formula: C21H20FNO5
• Molecular Weight: 385.4 g/mol
• CAS No.: 853749-88-9

Description

Dimethyl 4-[5-(2-fluorophenyl)furan-2-yl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate is a useful research compound. Its molecular formula is C21H20FNO5 and its molecular weight is 385.391. The purity is usually 95%.
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Mechanism of Action

The mechanism of action of a compound depends on its specific structure and the biological target it interacts with. For example, some indole derivatives have been found to act as MAO inhibitors, kappa opioid receptor agonists, sigma receptor agonists, GABA receptor agonists, COX-2 inhibitors, Beta blockers, μ opioid receptor agonists, muscarinic receptor agonists, α-adrenergic blockers, calcium channel blockers etc.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound and how to handle it safely. For example, one should avoid breathing mist, gas or vapours of the compound, avoid contacting with skin and eye, use personal protective equipment, and ensure adequate ventilation.

Future Directions

Furan derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The high therapeutic properties of the furan related drugs have encouraged the medicinal chemists to synthesize a large number of novel chemotherapeutic agents.